![molecular formula C27H23N7O4S3 B300829 Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate](/img/structure/B300829.png)
Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate
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Overview
Description
Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate is a chemical compound that has gained significant attention in scientific research.
Mechanism of Action
The mechanism of action of methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate is not fully understood. However, studies have suggested that the compound exerts its therapeutic effects by inhibiting various enzymes and signaling pathways involved in inflammation, tumor growth, and microbial infection.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and enzymes. The compound has also been shown to induce apoptosis in cancer cells and inhibit microbial growth by disrupting their cell membranes.
Advantages and Limitations for Lab Experiments
Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate has several advantages for lab experiments. It is stable in various solvents and can be easily synthesized using standard laboratory techniques. However, the compound's low solubility in water can limit its application in certain experiments.
Future Directions
Future research on methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate can focus on exploring its potential therapeutic applications in various diseases. Studies can also investigate the compound's mechanism of action and optimize its synthesis method to improve its efficiency and solubility. Furthermore, research can focus on developing novel derivatives of the compound with improved pharmacological properties.
Conclusion
This compound is a promising chemical compound with potential therapeutic applications. Its anti-inflammatory, anti-tumor, and anti-microbial properties make it a subject of interest in scientific research. Further studies can explore its potential applications and optimize its synthesis method to improve its efficacy.
Synthesis Methods
Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate can be synthesized through a multi-step process involving the reaction of various chemical reagents. The first step involves the reaction of 1-benzyl-5-(2-mercaptoacetyl)tetrazole with 2-bromo-1-(4-methoxyphenyl)ethanone to form the intermediate compound 2-(1-benzyltetrazol-5-yl)sulfanylacetophenone. The intermediate compound is then reacted with 2-aminobenzoic acid to form the final product, this compound.
Scientific Research Applications
Methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate has been extensively studied for its potential therapeutic applications. Several studies have reported the compound's anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been shown to have a positive effect on wound healing and tissue regeneration.
properties
Molecular Formula |
C27H23N7O4S3 |
---|---|
Molecular Weight |
605.7 g/mol |
IUPAC Name |
methyl 4-[[2-[[6-[[2-(1-benzyltetrazol-5-yl)sulfanylacetyl]amino]-1,3-benzothiazol-2-yl]sulfanyl]acetyl]amino]benzoate |
InChI |
InChI=1S/C27H23N7O4S3/c1-38-25(37)18-7-9-19(10-8-18)28-24(36)16-40-27-30-21-12-11-20(13-22(21)41-27)29-23(35)15-39-26-31-32-33-34(26)14-17-5-3-2-4-6-17/h2-13H,14-16H2,1H3,(H,28,36)(H,29,35) |
InChI Key |
FNMUVDRPMVTNSV-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)NC(=O)CSC4=NN=NN4CC5=CC=CC=C5 |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(S2)C=C(C=C3)NC(=O)CSC4=NN=NN4CC5=CC=CC=C5 |
Origin of Product |
United States |
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